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Get Quote

Executive Summary
This guide details the synthetic utility, physicochemical profiling, and medicinal chemistry

applications of 1-[(2-bromophenoxy)acetyl]piperidine (CAS 864424-01-1). As a

representative of the phenoxyacetyl-piperidine class, this scaffold combines the privileged

piperidine pharmacophore with an ortho-brominated aryl moiety.

While often encountered as a catalog building block, its true value lies in its role as a versatile

intermediate for Fragment-Based Drug Discovery (FBDD). The ortho-bromide serves as a

latent handle for palladium-catalyzed diversification, allowing rapid access to biaryl libraries,

while the piperidine amide acts as a stable, solubility-enhancing vector. This note provides

optimized protocols for its synthesis and downstream functionalization, specifically addressing

the steric challenges of ortho-substitution.
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The molecule consists of three distinct functional domains:

The Piperidine Headgroup: A privileged aliphatic heterocycle found in numerous CNS-active

drugs (e.g., Donepezil, Methylphenidate) and analgesics. It modulates basicity and

lipophilicity.

The Acetyl Linker: A flexible 2-carbon spacer containing a hydrogen-bond accepting

carbonyl. It separates the lipophilic aryl ring from the polar amine.

The 2-Bromophenoxy Tail: An electron-rich aryl ether with a sterically demanding ortho-

bromide. This is the primary site for chemical expansion.

Physicochemical Properties (Calculated)
Molecular Formula: C₁₃H₁₆BrNO₂

Molecular Weight: 298.18 g/mol

cLogP: ~2.5 – 2.8 (Ideal for CNS penetration and oral bioavailability)

TPSA: ~29.5 Å² (High membrane permeability)

H-Bond Acceptors: 2 (Amide O, Ether O)

H-Bond Donors: 0

Synthesis Protocol: Core Assembly
Rationale
The most robust route involves the amide coupling of 2-bromophenoxyacetic acid with

piperidine. While acid chlorides (via SOCl₂) are common, they can lead to impurities with

electron-rich phenols. We recommend a HATU-mediated coupling for mildness and high yield,

or a Mixed Anhydride method for scalability.

Protocol A: HATU-Mediated Coupling (Lab Scale)
Target Scale: 1.0 mmol
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Materials:

2-Bromophenoxyacetic acid (1.0 equiv)

Piperidine (1.1 equiv)[1]

HATU (1.1 equiv)

DIPEA (Diisopropylethylamine) (2.0 equiv)

DMF (Anhydrous, 5 mL/mmol)

Step-by-Step Procedure:

Activation: Dissolve 2-bromophenoxyacetic acid (231 mg, 1.0 mmol) in anhydrous DMF (5

mL) under N₂ atmosphere.

Base Addition: Add DIPEA (348 µL, 2.0 mmol) and stir for 5 minutes at Room Temperature

(RT).

Coupling Agent: Add HATU (418 mg, 1.1 mmol). The solution may turn slightly yellow. Stir for

10 minutes to form the activated ester.

Amine Addition: Dropwise add piperidine (108 µL, 1.1 mmol).

Reaction: Stir at RT for 2–4 hours. Monitor by LC-MS (Target Mass: [M+H]⁺ = 298/300).

Workup: Dilute with EtOAc (30 mL). Wash sequentially with sat. NaHCO₃ (2x), 1M HCl (1x),

and Brine (1x).

Purification: Dry over Na₂SO₄, concentrate, and purify via flash chromatography

(Hexanes:EtOAc gradient).

Yield Expectation: 85–95% Key Insight: The ortho-bromo substituent provides steric protection

to the ether oxygen, reducing side reactions, but does not significantly hinder the distal

carboxylic acid activation.
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Application: Downstream Functionalization (Library
Generation)
The Challenge of Ortho-Substitution
The 2-bromo position is sterically hindered ("ortho-effect"), making standard Pd(PPh₃)₄

catalyzed Suzuki couplings sluggish. To expand this scaffold into a biaryl library, sterically

demanding, electron-rich phosphine ligands (e.g., SPhos, XPhos) are required to facilitate the

oxidative addition and reductive elimination steps.

Protocol B: Suzuki-Miyaura Cross-Coupling (Scaffold
Expansion)
Objective: Synthesize 1-[(2-(aryl)phenoxy)acetyl]piperidine derivatives.

Materials:

1-[(2-bromophenoxy)acetyl]piperidine (1.0 equiv)

Aryl Boronic Acid (1.5 equiv)

Catalyst: Pd(OAc)₂ (5 mol%) + SPhos (10 mol%) (Or use precatalyst XPhos Pd G2)

Base: K₃PO₄ (3.0 equiv)

Solvent: Toluene:Water (10:1) or 1,4-Dioxane:Water (4:1)

Step-by-Step Procedure:

Setup: In a microwave vial or sealed tube, combine the scaffold (0.5 mmol), aryl boronic acid

(0.75 mmol), and K₃PO₄ (1.5 mmol).

Degassing: Add solvent (4 mL). Sparge with Argon for 5 minutes (Critical step to prevent Pd

oxidation).

Catalyst Addition: Add Pd(OAc)₂/SPhos or XPhos Pd G2 rapidly under Argon flow. Cap the

vial immediately.
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Reaction: Heat to 100°C for 12 hours (thermal) or 120°C for 30 min (Microwave).

Workup: Filter through a Celite pad, washing with EtOAc. Concentrate and purify.

Why this works: SPhos is specifically designed to handle sterically hindered aryl chlorides and

bromides, creating a highly active "monoligated" Pd(0) species that can access the crowded

ortho site.

Medicinal Chemistry Context & SAR Logic
Target Classes

GPCR Modulators: The phenoxy-ethyl-amine motif mimics the core of several GPCR ligands

(e.g., adrenergic, serotonergic). The piperidine nitrogen can be protonated at physiological

pH, interacting with Asp/Glu residues in the receptor binding pocket.

Ion Channel Blockers: Phenoxyacetyl derivatives have shown activity as Sodium Channel

(NaV) blockers for pain management.

Enzyme Inhibitors: The scaffold serves as a linker in PROTACs or as a hydrophobic anchor

in enzyme active sites (e.g., COX-2 inhibition).

Visualizing the Workflow
The following diagram illustrates the logical flow from scaffold synthesis to library generation.

Key Pharmacophore Features
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Click to download full resolution via product page

Caption: Workflow for synthesizing and diversifying the 1-[(2-
bromophenoxy)acetyl]piperidine scaffold.

Data Summary: Reaction Conditions Comparison
Method Reagents Time/Temp Yield Notes

Acid Chloride
SOCl₂,

Piperidine, Et₃N
2h / Reflux 75-85%

Harsh conditions;

potential for

phenol

degradation.

HATU Coupling
HATU, DIPEA,

DMF
3h / RT 90-95%

Recommended.

Mild, high purity,

no racemization

risk.

Mixed Anhydride

Isobutyl

chloroformate,

NMM

4h / -15°C to RT 80-90%

Scalable; good

for >10g

batches.
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Reference) Context: Supports the selection of SPhos/XPhos for the 2-bromo position.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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